![molecular formula C17H26N2O3S B4433606 1-(2,2-dimethylpropanoyl)-4-[(4-ethylphenyl)sulfonyl]piperazine](/img/structure/B4433606.png)
1-(2,2-dimethylpropanoyl)-4-[(4-ethylphenyl)sulfonyl]piperazine
Overview
Description
1-(2,2-dimethylpropanoyl)-4-[(4-ethylphenyl)sulfonyl]piperazine, also known as DSP-4, is a chemical compound that has been widely used in scientific research. This compound belongs to the class of piperazine derivatives and has been extensively studied for its pharmacological properties.
Mechanism of Action
1-(2,2-dimethylpropanoyl)-4-[(4-ethylphenyl)sulfonyl]piperazine acts as a neurotoxin by selectively damaging noradrenergic neurons. It is believed that 1-(2,2-dimethylpropanoyl)-4-[(4-ethylphenyl)sulfonyl]piperazine is taken up by noradrenergic neurons and accumulates in the cytoplasmic vesicles. This accumulation leads to the formation of reactive oxygen species, which cause oxidative damage to the neurons. The damaged neurons are subsequently removed by microglia, leading to a reduction in the number of noradrenergic neurons.
Biochemical and Physiological Effects
The selective damage to noradrenergic neurons caused by 1-(2,2-dimethylpropanoyl)-4-[(4-ethylphenyl)sulfonyl]piperazine has been shown to have several biochemical and physiological effects. Studies have shown that 1-(2,2-dimethylpropanoyl)-4-[(4-ethylphenyl)sulfonyl]piperazine treatment leads to a reduction in the levels of norepinephrine, a neurotransmitter released by noradrenergic neurons. This reduction in norepinephrine levels has been associated with changes in behavior, cognition, and mood.
Advantages and Limitations for Lab Experiments
The use of 1-(2,2-dimethylpropanoyl)-4-[(4-ethylphenyl)sulfonyl]piperazine in lab experiments has several advantages. It allows researchers to selectively damage noradrenergic neurons, which can be used to study the role of these neurons in various physiological and pathological conditions. Furthermore, 1-(2,2-dimethylpropanoyl)-4-[(4-ethylphenyl)sulfonyl]piperazine treatment is relatively simple and can be administered to animals via injection.
However, there are also limitations to the use of 1-(2,2-dimethylpropanoyl)-4-[(4-ethylphenyl)sulfonyl]piperazine in lab experiments. The selective damage to noradrenergic neurons may not accurately reflect the pathological conditions observed in humans. Additionally, the use of 1-(2,2-dimethylpropanoyl)-4-[(4-ethylphenyl)sulfonyl]piperazine may result in off-target effects, leading to unintended consequences.
Future Directions
There are several future directions for the use of 1-(2,2-dimethylpropanoyl)-4-[(4-ethylphenyl)sulfonyl]piperazine in scientific research. One direction is the study of the role of noradrenergic neurons in various neurological and psychiatric disorders. Another direction is the investigation of the potential therapeutic applications of 1-(2,2-dimethylpropanoyl)-4-[(4-ethylphenyl)sulfonyl]piperazine. Additionally, the development of new compounds that selectively target noradrenergic neurons may provide a more specific and effective tool for studying the role of these neurons in physiological and pathological conditions.
Conclusion
In conclusion, 1-(2,2-dimethylpropanoyl)-4-[(4-ethylphenyl)sulfonyl]piperazine is a chemical compound that has been widely used in scientific research. Its ability to selectively damage noradrenergic neurons has made it a valuable tool for studying the role of these neurons in various physiological and pathological conditions. While there are limitations to its use, 1-(2,2-dimethylpropanoyl)-4-[(4-ethylphenyl)sulfonyl]piperazine has provided valuable insights into the role of noradrenergic neurons in the regulation of behavior, cognition, and mood. Future research will continue to explore the potential applications of 1-(2,2-dimethylpropanoyl)-4-[(4-ethylphenyl)sulfonyl]piperazine in scientific research.
Scientific Research Applications
1-(2,2-dimethylpropanoyl)-4-[(4-ethylphenyl)sulfonyl]piperazine has been used in various scientific research studies due to its ability to selectively damage noradrenergic neurons. Noradrenergic neurons are involved in the regulation of several physiological functions, including mood, cognition, and behavior. By selectively damaging these neurons, 1-(2,2-dimethylpropanoyl)-4-[(4-ethylphenyl)sulfonyl]piperazine can be used to study the role of noradrenergic neurons in various physiological and pathological conditions.
properties
IUPAC Name |
1-[4-(4-ethylphenyl)sulfonylpiperazin-1-yl]-2,2-dimethylpropan-1-one | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H26N2O3S/c1-5-14-6-8-15(9-7-14)23(21,22)19-12-10-18(11-13-19)16(20)17(2,3)4/h6-9H,5,10-13H2,1-4H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IJCNQDFTCIDNCS-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=C(C=C1)S(=O)(=O)N2CCN(CC2)C(=O)C(C)(C)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H26N2O3S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
338.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.